Cas no 313343-88-3 (1-(2-Bromoethynyl)-4-(trifluoromethyl)benzene)

• Product Name: 1-(2-Bromoethynyl)-4-(trifluoromethyl)benzene
• CAS No: 313343-88-3
• MF: C₉H₄BrF₃
• MW: 249.027272224426
• CID: 1446832
• PubChem ID: 12166402
• Update Time: 2025-10-23

1-(2-Bromoethynyl)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(bromoethynyl)-4-(trifluoromethyl)-
• 313343-88-3
• 1-(Bromoethynyl)-4-(trifluoromethyl)benzene
• SCHEMBL21332628
• FQCMLRXZSBFXQH-UHFFFAOYSA-N
• 1-(2-Bromoethynyl)-4-(trifluoromethyl)benzene

• Inchi： 1S/C9H4BrF3/c10-6-5-7-1-3-8(4-2-7)9(11,12)13/h1-4H
• InChI Key： FQCMLRXZSBFXQH-UHFFFAOYSA-N
• SMILES： BrC#CC1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 247.94482
• Monoisotopic Mass: 247.94485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on 1-(2-Bromoethynyl)-4-(trifluoromethyl)benzene

Comprehensive Overview of 1-(2-Bromoethynyl)-4-(trifluoromethyl)benzene (CAS No. 313343-88-3)

1-(2-Bromoethynyl)-4-(trifluoromethyl)benzene (CAS No. 313343-88-3) is a highly specialized aromatic compound featuring a unique combination of a bromoethynyl group and a trifluoromethyl substituent on a benzene ring. This structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The presence of both halogen and fluorine functionalities enhances its reactivity, enabling diverse applications in cross-coupling reactions, click chemistry, and polymer science.

In recent years, the demand for fluorinated compounds like 1-(2-Bromoethynyl)-4-(trifluoromethyl)benzene has surged due to their role in drug discovery and material innovation. Researchers are increasingly exploring its potential in bioactive molecule design, leveraging the trifluoromethyl group's ability to improve metabolic stability and lipophilicity. Additionally, its bromoethynyl moiety serves as a versatile handle for Sonogashira coupling and other palladium-catalyzed transformations, aligning with the growing interest in sustainable and efficient synthetic methodologies.

The compound's significance extends to the field of organic electronics, where fluorinated aromatics are prized for their electron-withdrawing properties. 1-(2-Bromoethynyl)-4-(trifluoromethyl)benzene has been investigated as a building block for conjugated polymers and small-molecule semiconductors, which are critical for OLEDs and photovoltaic devices. This aligns with global trends toward renewable energy and green technology, making it a subject of frequent searches in academic and industrial databases.

From a safety and handling perspective, 1-(2-Bromoethynyl)-4-(trifluoromethyl)benzene requires standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under normal conditions, its reactive functional groups necessitate careful storage away from incompatible substances. These practical considerations are often highlighted in user queries, reflecting the compound's niche yet expanding role in modern chemistry.

In summary, 1-(2-Bromoethynyl)-4-(trifluoromethyl)benzene (CAS No. 313343-88-3) exemplifies the intersection of structural complexity and functional versatility. Its applications span medicinal chemistry, material science, and catalysis, addressing key challenges in these fields. As research continues to uncover new uses, this compound is poised to remain a focal point for innovation, driven by its unique molecular architecture and adaptability to cutting-edge synthetic strategies.